Cas no 100-52-7 (Benzaldehyde)

Benzaldehyde structure
Benzaldehyde structure
Product Name:Benzaldehyde
CAS No:100-52-7
MF:C7H6O
MW:106.121942043304
MDL:MFCD00003299
CID:35094
PubChem ID:24866203
Update Time:2025-09-23

Benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde
    • ARTIFICIAL ESSENTIAL OIL OF ALMOND
    • BALD
    • BENZENECARBONAL
    • BENZOIC ALDEHYDE
    • BENZYL ALDEHYDE
    • BITTER ALMOND OIL
    • FEMA 2127
    • OIL OF BITTER ALMOND
    • phenylmethanal
    • Almond artificial essential oil
    • Artifical essential oil of almond
    • Artificial Almond Oil
    • Artificial bitter almond oil
    • Benzaldehyde FFC
    • Benzaldehyde Solution
    • BENZALDEHYDE(AS)
    • Benaldehyde
    • Benzaldehyd
    • Benzaldehyde (List CheMical)
    • Benzaldehyde,redistilled,AcroSeal
    • Benzoylhydride
    • Benzyaldehyde
    • NA 1989
    • NCI-C56133
    • Benzenecarboxaldehyde
    • Benzenemethylal
    • Benzene carbaldehyde
    • Benzene carboxaldehyde
    • benzanoaldehyde
    • Benzylaldehyde
    • Benzoyl hydride
    • Caswell No. 076
    • Synthetic oil of bitter almond
    • Benzaldehyde (natural)
    • Benzadehyde
    • FEMA No. 2127
    • Phenylformaldehyde
    • Artificial bi
    • Benzoic acid aldehyde
    • NSC 7917
    • SCHEMBL573
    • Ald3-H_000012
    • DTXCID90134
    • Benzaldehyde, for synthesis, 95.0%
    • BENZALKONIUM CHLORIDE IMPURITY B [EP IMPURITY]
    • Benzaldehyde, purum, >=98.0% (GC)
    • GLYCOPYRRONIUM BROMIDE IMPURITY F [EP IMPURITY]
    • Benzaldehyde, SAJ special grade, >=98.0%
    • TRIBENOSIDE IMPURITY C (EP IMPURITY)
    • EPA Pesticide Chemical Code 008601
    • benzaldeyde
    • AI3-09931
    • WLN: VHR
    • EINECS 202-860-4
    • Aromatic aldehyde
    • BDBM60953
    • HSDB 388
    • BENZOYLL PEROXIDE HYDROUS IMPURITY A (EP IMPURITY)
    • InChI=1/C7H6O/c8-6-7-4-2-1-3-5-7/h1-6
    • Benzaldehyde, purified by redistillation, >=99.5%
    • GLYCOPYRRONIUM BROMIDE IMPURITY F (EP IMPURITY)
    • benzaldehvde
    • Benzaldehyde, natural, >=98%, FCC, FG
    • BIDD:ER0249
    • BENZYL ALCOHOL IMPURITY A (EP IMPURITY)
    • TRIBENOSIDE IMPURITY C [EP IMPURITY]
    • UNII-TA269SD04T
    • Benzaldehyde [NF]
    • EC 202-860-4
    • 55279-75-9
    • BENZALDEHYDE [USP IMPURITY]
    • FENTANYL IMPURITY E (EP IMPURITY)
    • Benzaldehyde, European Pharmacopoeia (EP) Reference Standard
    • HYDROUS BENZOYL PEROXIDE IMPURITY A [EP IMPURITY]
    • PhCHO
    • BENZALDEHYDE [HSDB]
    • Q372524
    • BENZALDEHYDE [MI]
    • NSC-7917
    • BENZALDEHYDE [II]
    • BENZALDEHYDE (II)
    • Benzaldehyde, puriss. p.a., >=99.0% (GC)
    • phenyl-methanone
    • Benzaldehyde, United States Pharmacopeia (USP) Reference Standard
    • NCGC00091819-01
    • FENTANYL CITRATE IMPURITY E [EP IMPURITY]
    • MFCD00003299
    • Flavor and Extract Manufacturers' Association No. 2127
    • NSC7917
    • FENTANYL IMPURITY E [EP IMPURITY]
    • BENZOYLL PEROXIDE HYDROUS IMPURITY A [EP IMPURITY]
    • benzaldehye
    • Ald3.1-H_000160
    • DB-023673
    • SR-01000944375
    • BENZALDEHYDE [FHFI]
    • Benzaldehyde, AR, >=99%
    • Benzene methylal
    • AMFETAMINE SULFATE IMPURITY D (EP IMPURITY)
    • Benzaldehyde 2000 microg/mL in Dichloromethane
    • A800226
    • Tox21_113244
    • Benzaldehyde,(S)
    • AMFETAMINE SULFATE IMPURITY D [EP IMPURITY]
    • NCGC00091819-02
    • Benzaldehyde-carbonyl-13C
    • Benzoylwasserstoff
    • D02314
    • F1294-0144
    • 100-52-7
    • Benzene carcaboxaldehyde
    • benzenecarbaldehyde
    • TA269SD04T
    • BENZALDEHYDE [VANDF]
    • PS-11959
    • Ald3.1-H_000479
    • Benzaldehyde, Pharmaceutical Secondary Standard; Certified Reference Material
    • CHEMBL15972
    • NCGC00091819-03
    • CCG-266041
    • ghl.PD_Mitscher_leg0.170
    • Benzaldhyde
    • Benzaldehyde, analytical standard
    • SR-01000944375-1
    • BDBM50139371
    • benzaidehyde
    • STL194067
    • UN1990
    • 8013-76-1
    • B2379
    • Benzaldehyde (NF)
    • s5574
    • CCRIS 2376
    • CHEBI:17169
    • DTXSID8039241
    • BENZALDEHYDE (MART.)
    • AKOS000119172
    • Benzaldehyde [UN1990] [Class 9]
    • C00261
    • Benzaldehyde, ReagentPlus(R), >=99%
    • HYDROUS BENZOYL PEROXIDE IMPURITY A (EP IMPURITY)
    • Tox21_200634
    • BENZALKONIUM CHLORIDE IMPURITY B (EP IMPURITY)
    • Benzaldehyde-formyl-d
    • Benzaldehyde 1000 microg/mL in Dichloromethane
    • Benzaldehyde, methyl-
    • BENZALDEHYDE [MART.]
    • BENZALDEHYDE (USP IMPURITY)
    • C7H6O
    • NCGC00258188-01
    • Benzaldehyde-alpha-d1
    • FENTANYL CITRATE IMPURITY E (EP IMPURITY)
    • Tox21_113069
    • NS00008510
    • (phenyl)methanone
    • BENZALDEHYDE [FCC]
    • Phenylmethanal benzenecarboxaldehyde
    • Benzaldehyde, >=98%, FG, FCC
    • BENZYL ALCOHOL IMPURITY A [EP IMPURITY]
    • Benzaldehyde, Vetec(TM) reagent grade, 98%
    • 2vj1
    • BENZALDEHYDE [USP-RS]
    • Ald3.1-H_000798
    • CAS-100-52-7
    • C00193
    • Benzaldehyde, LR, >=99%
    • MDL： MFCD00003299
    • Inchi： 1S/C7H6O/c8-6-7-4-2-1-3-5-7/h1-6H
    • InChI Key： HUMNYLRZRPPJDN-UHFFFAOYSA-N
    • SMILES： O=CC1C=CC=CC=1
    • BRN： 471223

Computed Properties

  • Exact Mass: 106.04200
  • Monoisotopic Mass: 106.041865
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 72.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • Molecular Weight: 106.12
  • XLogP3: 1.5
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: The pure product is colorless liquid, and the industrial product is colorless to light yellow liquid with bitter almond smell.
  • Density: 1.044 g/cm3 at 20 °C(lit.)
  • Melting Point: −26 °C (lit.)
  • Boiling Point: 178-179 °C(lit.)
  • Flash Point: Degrees Fahrenheit:147.2°F
    Degrees Celsius:64°C
  • Refractive Index: n20/D 1.545(lit.)
  • PH: 5.9 (1g/l, H2O)
  • Solubility: H2O: soluble100mg/mL
  • Water Partition Coefficient: <0.01 g/100 mL at 19.5 ºC
  • Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, strong acids, reducing agents, steam. Air, light and moisture-sensitive.
  • PSA: 17.07000
  • LogP: 1.49910
  • Odor: Characteristic odor or volatile oil of almond
  • Refractive Index: Index of refraction: 1.5456 at 20 °C/D
  • Solubility: It is slightly soluble in water, with a solubility of 0.3% in water at 20 ℃, and can be miscible with ethanol, ether, benzene, chloroform, etc.
  • Merck: 1058
  • Vapor Pressure: 4 mmHg ( 45 °C)
  • Sensitiveness: Air Sensitive
  • FEMA: 2127
  • pka: 14.90(at 25℃)
  • Freezing Point: -56℃

Benzaldehyde Security Information

Benzaldehyde Customs Data

  • HS CODE：2912210000
  • Customs Data：

    China Customs Code:

    2912210000

    Overview:

    2912210000 Benzaldehyde.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912210000 benzaldehyde.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.Lowest tariff:5.5%.General tariff:30.0%

Benzaldehyde Pricemore >>

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Benzaldehyde Production Method

Production Method 1

100-52-7 100-52-7
Reaction Conditions
1.1 Reagents: 4-Chlorobenzenethiol ,  Phosphoric acid ,  Oxygen Catalysts: Vanadium trichloride ,  N-[(2-Hydroxyphenyl)methylene]-L-serine methyl ester Solvents: Acetone
Reference
Unexpected Catalyzed C:C Bond Cleavage by Molecular Oxygen Promoted by a Thiyl Radical
Baucherel, Xavier; Uziel, Jacques; Juge, Sylvain, Journal of Organic Chemistry, 2001, 66(13), 4504-4510

Production Method 2

9005-53-2 9005-53-2
100-52-7 100-52-7
488-17-5 488-17-5
496-16-2 496-16-2
876-02-8 876-02-8
90-00-6 90-00-6
93-51-6 93-51-6
496-78-6 496-78-6
527-55-9 527-55-9
134-96-3 134-96-3
Reaction Conditions
1.1 Catalysts: Choline chloride ,  Imidazole ;  150 °C
Reference
Insights into alkaline choline chloride-based deep eutectic solvents pretreatment for Populus deltoides: Lignin structural features and modification mechanism
Li, Haichao; et al, International Journal of Biological Macromolecules, 2021, 193, 319-327

Production Method 3

8068-05-1 8068-05-1
100-52-7 100-52-7
589-18-4 589-18-4
122-03-2 122-03-2
768-59-2 768-59-2
122-97-4 122-97-4
Reaction Conditions
1.1 Catalysts: Molybdenum carbide (Mo2C) Solvents: Ethanol ;  3 h, 280 °C
Reference
Supported β-Mo2C on Carbon Materials for Kraft Lignin Decomposition into Aromatic Monomers in Ethanol
Wu, Kejing; Wang, Junbo; Zhu, Yingming ; Wang, Xueting; Yang, Chunyan; et al, Industrial & Engineering Chemistry Research, 2019, 58(28), 12602-12610

Production Method 4

100-52-7 100-52-7
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: 9,10-Dicyanoanthracene Solvents: 3-Methoxy-2,2-bis(methoxymethyl)-1-propanol
Reference
Microreactor-controlled product selectivity in photosensitized oxidation of alkenes. Electron transfer versus energy transfer pathways
Fu, Xiao-Gang; Zhang, Li-Ping; Wu, Li-Zhu; Tung, Chen-Ho, Journal of Photoscience, 2003, 10(1), 175-180

Production Method 5

100-52-7 100-52-7
Reaction Conditions
1.1 Reagents: Nitric acid Solvents: Dichloromethane ;  rt; 1 h, rt
Reference
Oxidation of benzylic alcohols and ethers to carbonyl derivatives by nitric acid in dichloromethane
Strazzolini, Paolo; Runcio, Antonio, European Journal of Organic Chemistry, 2003, (3), 526-536

Production Method 6

100-52-7 100-52-7
Reaction Conditions
1.1 Catalysts: tert-Butyl peroxide ,  (SP-5-14)-Chloro[1,2,3,7,8,12,13,17,18,19-decadehydro-5,10,15-tris(2,6-difluorop… Solvents: Acetonitrile ;  20 h, rt
Reference
Catalytic hydrocarbon oxidation by iron complex of 5,10,15-tris(difluorophenyl)corrole via activation of hydroperoxides
Pariyar, Anand; Bose, Suranjana; Biswas, Achintesh Narayan; Das, Purak; Bandyopadhyay, Pinaki, Catalysis Communications, 2013, 32, 23-27

Production Method 7

100-52-7 100-52-7
Reaction Conditions
1.1 Reagents: Potassium hydroxide ,  Oxygen Catalysts: 9,10-Dicyanoanthracene Solvents: Acetonitrile ,  Water ;  8 h
1.2 Reagents: Hydrochloric acid Solvents: Water ;  neutralized
Reference
Photosensitized oxidation of alkenes with dendrimers as microreactors: controllable selectivity between energy and electron transfer pathway
Yuan, Zhao; Zheng, Shaojun; Zeng, Yi; Chen, Jinping; Han, Yongbin; et al, New Journal of Chemistry, 2010, 34(4), 718-722

Production Method 8

1754-62-7 1754-62-7
100-52-7 100-52-7
Reaction Conditions
1.1 Reagents: Oxygen Solvents: Acetonitrile
Reference
Selective autoxidation of electron-rich substrates under elevated oxygen pressures
Correa, Paul E.; Hardy, Gordon; Riley, Dennis P., Journal of Organic Chemistry, 1988, 53(8), 1695-702

Production Method 9

100-52-7 100-52-7
Reaction Conditions
1.1 Reagents: tert-Butyl hydroperoxide Catalysts: Hexakis[μ-(diphenylphosphinato-κO:κO′)]tetra-μ3-oxotetramanganese Solvents: Dichloromethane ;  2 h, rt
Reference
Oxidative catalysis by Mn4O46+ cubane complexes
Carrell, Thomas G.; Cohen, Shari; Dismukes, G. Charles, Journal of Molecular Catalysis A: Chemical, 2002, 187(1), 3-15

Production Method 10

100-52-7 100-52-7
Reaction Conditions
1.1 Reagents: Lithium perchlorate Catalysts: N-Hydroxyphthalimide Solvents: Acetonitrile ;  10 min, rt
1.2 8.3 h, rt
Reference
Electrochemical alcohols oxidation mediated by N-hydroxyphthalimide on nickel foam surface
Behrouzi, Leila; Bagheri, Robabeh; Mohammadi, Mohammad Reza; Song, Zhenlun; Chernev, Petko; et al, Scientific Reports, 2020, 10(1),

Production Method 11

52340-78-0 52340-78-0
100-52-7 100-52-7
Reaction Conditions
1.1 Reagents: Oxygen-18 Catalysts: Carbon nitride (C3N4) Solvents: Hexadecyltrimethylammonium bromide ,  Water ;  5 h, rt
Reference
Heterogeneous carbon nitride photocatalyst for C-C bond oxidative cleavage of vicinal diols in aerobic micellar medium
Niu, Tengfei; Chen, Shengjun; Hong, Mei; Zhang, Tianhao; Chen, Jiayang; et al, Green Chemistry, 2020, 22(15), 5042-5049

Production Method 12

100-52-7 100-52-7
65-85-0 65-85-0
Reaction Conditions
1.1R:O2, C:Mn, C:Al2O3, C:Ag
Reference
Probing the effects of plasma-induced surface species in ring-opening process of toluene decomposition via plasma-excited TPD and in situ DRIFTS
By Sun, Yuhai et al, Journal of Cleaner Production, 2022, 371, 133332

Production Method 13

75-18-3 75-18-3
100-52-7 100-52-7
Reaction Conditions
1.1R:R:O2, S:THF, 1 h, rt
1.2S:MeOH, 0.5 h, rt
Reference
Sterically Regulated α-Oxygenation of α-Bromocarbonyl Compounds Promoted Using 2-Aryl-1,3-dimethylbenzimidazolines and Air
By Hasegawa, Eietsu et al, ACS Omega, 2020, 5(13), 7651-7665

Production Method 14

100-52-7 100-52-7
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Manganese oxide (silicalite/silica-supported) Solvents: p-Xylene ;  220 °C
Reference
Controllable cyanation of carbon-hydrogen bonds by zeolite crystals over manganese oxide catalyst
Wang, Liang; Wang, Guoxiong; Zhang, Jian; Bian, Chaoqun; Meng, Xiangju; et al, Nature Communications, 2017, 8,

Production Method 15

100-52-7 100-52-7
Reaction Conditions
1.1 Reagents: 9,10-Dicyanoanthracene Catalysts: Sodium laurate ,  Octyltrimethylammonium bromide Solvents: Water
1.2 Reagents: Oxygen
Reference
Controllable Selectivity of Photosensitized Oxidation of Olefins Included in Vesicles
Li, H.-R.; Wu, L.-Z.; Tung, C.-H., Tetrahedron, 2000, 56(38), 7437-7442

Production Method 16

1663-55-4 1663-55-4
100-52-7 100-52-7
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Poly(vinylpyrrolidone) ,  Gold alloy, base, Au 50,Pd 50
Reference
Compositional Effect in AuPd Bimetallic Nanoparticles Towards Product Selectivity during Aerobic Oxidation of α-Hydroxy Esters and Phosphonates
Bhattacharya, Tamalika; Majumdar, Biju; Sarma, Tridib K., ChemistrySelect, 2016, 1(16), 5265-5269

Production Method 17

100-52-7 100-52-7
Reaction Conditions
1.1 Reagents: tert-Butyl hydroperoxide ,  Potassium carbonate Catalysts: Gold(1+), (tetra-μ-chlorodi-μ3-chlorodichlorododecasilver)decakis(triphenylphosp… Solvents: Toluene ;  24 h, 80 °C
Reference
Size-confined growth of atom-precise nanoclusters in metal-organic frameworks and their catalytic applications
Liu, Lingli; Song, Yongbo; Chong, Hanbao; Yang, Sha; Xiang, Ji; et al, Nanoscale, 2016, 8(3), 1407-1412

Production Method 18

100-52-7 100-52-7
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Catalysts: Pyridinium, 1-hexadecyl-, tetracosa-μ-oxododecaoxo[μ12-[phosphato(3-)-κO:κO:κO:κ… Solvents: Chloroform ,  Water ;  30 °C; 80 min, 30 °C
Reference
Conversion of oximes to carbonyl compounds by triscetylpyridinium tetrakis(oxodiperoxotungsto) phosphate (PCWP)-mediated oxidation with hydrogen peroxide
Ballistreri, Francesco P.; Chiacchio, Ugo; Rescifina, Antonio; Tomaselli, Gaetano; Toscano, Rosa M., Molecules, 2008, 13(6), 1230-1237

Production Method 19

100-52-7 100-52-7
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Molybdovanadophosphoric acid (H5PMo10V2O40) Solvents: Polyethylene glycol
Reference
Polyethylene glycol as a nonionic liquid solvent for polyoxometalate catalyzed aerobic oxidation
Haimov, Adina; Neumann, Ronny, Chemical Communications (Cambridge, 2002, (8), 876-877

Production Method 20

100-52-7 100-52-7
Reaction Conditions
1.1 Reagents: Iodosylbenzene Catalysts: (OC-6-12)-Dioxo[5,10,15,20-tetrakis(2,4,6-trimethylphenyl)-21H,23H-porphinato(2-… Solvents: Benzene
Reference
Novel reactivities of iodosylbenzene in the catalytic oxygenation of olefins
Gross, Zeev; Mahammed, Atif, Journal of Molecular Catalysis A: Chemical, 1999, 142(3), 367-372

Production Method 21

100-52-7 100-52-7
Reaction Conditions
1.1 Reagents: Sodium periodate Catalysts: Ruthenium ,  Carbon Solvents: Acetonitrile ,  Ethyl acetate ,  Water ;  30 min, 25 °C
Reference
Ru@C as a safety-release RuO3@C catalyst precursor for selective oxidative cleavage of alkenes to aldehydes or ketones and alkynes to 1, 2-diketones
Wang, Yuguang ; Liu, Hengliang ; Cai, Donglin ; Zhou, Jinqiu ; Wu, Mengjing ; et al, Applied Organometallic Chemistry, 2022, 36(10),

Production Method 22

100-52-7 100-52-7
Reaction Conditions
1.1 Reagents: Periodic acid (H5IO6) Catalysts: Ruthenium (nanoporous silica-supported) ,  Silica Solvents: Acetonitrile ,  Ethyl acetate ;  > 1 min, 25 °C
1.2 Reagents: Sodium thiosulfate Solvents: Water
Reference
SBA15-supported nano-ruthenium catalyst for the oxidative cleavage of alkenes to aldehydes under flow conditions
Di Michele, Alessandro; Giovagnoli, Stefano; Filipponi, Paolo; Venturoni, Francesco; Gioiello, Antimo, Tetrahedron Letters, 2021, 86,

Production Method 23

100-52-7 100-52-7
823-94-9 823-94-9
Reaction Conditions
1.1 Reagents: Trifluoromethanesulfonic acid Solvents: Acetonitrile
Reference
Formation of 1,2,4-triazoles by cation radical-induced oxidative addition of arylhydrazones of benzaldehyde and butyraldehyde to nitriles
Shine, Henry J.; et al, Journal of Organic Chemistry, 1988, 53(18), 4349-53

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Suzhou Senfeida Chemical Co., Ltd
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(CAS:100-52-7)Benzaldehyde
Order Number:sfd15249
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:100-52-7)Benzaldehyde
Order Number:LE2195;LE3412273;LE10125
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
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Suzhou Senfeida Chemical Co., Ltd
(CAS:100-52-7)Benzaldehyde
sfd15249
Purity:99.9%
Quantity:200kg
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:100-52-7)Benzaldehyde
LE2195;LE3412273;LE10125
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
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